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Compound of Interest

Compound Name: 2-Hydroxy-2'-iodoacetophenone

CAS No.: 877868-88-7

Cat. No.: B3292366

Get Quote

Introduction & Chemical Identity
The synthesis of benzofuran scaffolds is a cornerstone of medicinal chemistry due to their

prevalence in bioactive natural products (e.g., amiodarone, methoxsalen). While traditional

routes like the Rap-Stoermer or Sonogashira coupling are common, the use of 2-Hydroxy-2'-
iodoacetophenone offers a unique entry point into 3-oxygenated benzofurans via

intramolecular C–O bond formation.

Structural Definition
To ensure protocol accuracy, we explicitly define the nomenclature used in this guide:

Common Name: 2-Hydroxy-2'-iodoacetophenone

IUPAC Name: 1-(2-iodophenyl)-2-hydroxyethanone

Structure: An acetophenone core with an iodine atom at the ortho position (2') of the phenyl

ring and a hydroxyl group at the alpha position (2) of the acetyl chain.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3292366#bc-rfq
https://www.benchchem.com/product/b3292366/docs?utm_src=pdf-body#application-note-benzofuran-synthesis-via-2-hydroxy-2-iodoacetophenone
https://www.benchchem.com/product/b3292366/docs?utm_src=pdf-body#application-note-benzofuran-synthesis-via-2-hydroxy-2-iodoacetophenone
https://www.benchchem.com/product/b3292366/docs?utm_src=pdf-body#application-note-benzofuran-synthesis-via-2-hydroxy-2-iodoacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3292366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Utility: This bifunctional scaffold contains an aryl iodide (electrophile) and a primary

alcohol (nucleophile), making it an ideal substrate for transition-metal-catalyzed intramolecular

Ullmann-type etherification.

Reaction Pathway & Mechanism
The transformation of 2-Hydroxy-2'-iodoacetophenone into a benzofuran core occurs in two

distinct phases:

Cyclization: Copper-catalyzed intramolecular O-arylation to form benzofuran-3(2H)-one.

Aromatization: Reduction and dehydration to yield the fully aromatic benzofuran.

Mechanistic Flow (DOT Visualization)
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Caption: Stepwise conversion of 2-Hydroxy-2'-iodoacetophenone to Benzofuran via Cu-

catalyzed cyclization and dehydration.

Experimental Protocols
Protocol A: Copper-Catalyzed Cyclization to
Benzofuran-3(2H)-one
This step utilizes a modified Ullmann ether synthesis. The choice of ligand is critical to lower

the activation energy of the oxidative addition of the aryl iodide.

Reagents:
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Substrate: 2-Hydroxy-2'-iodoacetophenone (1.0 equiv)

Catalyst: CuI (10 mol%)

Ligand: L-Proline (20 mol%) or 1,10-Phenanthroline (10 mol%)

Base:

(2.0 equiv)

Solvent: DMSO (Anhydrous)

Step-by-Step Procedure:

Setup: In a flame-dried Schlenk tube equipped with a magnetic stir bar, charge CuI (0.1

mmol), L-Proline (0.2 mmol), and

(2.0 mmol).

Inert Atmosphere: Evacuate and backfill with argon (3 cycles).

Addition: Add 2-Hydroxy-2'-iodoacetophenone (1.0 mmol) dissolved in anhydrous DMSO

(3.0 mL) via syringe.

Reaction: Seal the tube and heat the mixture to 80°C in an oil bath. Stir vigorously for 8–12

hours.

Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). The starting material (

) should disappear, and a new spot (

, Benzofuran-3-one) should appear.

Workup: Cool to room temperature. Dilute with water (15 mL) and extract with Ethyl Acetate (

mL).

Purification: Wash combined organics with brine, dry over
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, and concentrate in vacuo. Purify via flash column chromatography (Silica gel,
Hexane/EtOAc gradient).

Expected Yield: 85–92%

Protocol B: Aromatization to Benzofuran
Benzofuran-3-one is a stable intermediate. To achieve the fully aromatic benzofuran, a

reduction-elimination sequence is required.

Reagents:

Intermediate: Benzofuran-3(2H)-one (from Protocol A)

Reductant:

(1.5 equiv)

Acid Catalyst:

-Toluenesulfonic acid (p-TsOH) (10 mol%)

Solvent: Methanol (Step 1), Toluene (Step 2)

Step-by-Step Procedure:

Reduction: Dissolve Benzofuran-3-one (1.0 mmol) in MeOH (5 mL) at 0°C. Add

(1.5 mmol) portion-wise. Stir for 1 hour at room temperature.

Result: Formation of 2,3-dihydrobenzofuran-3-ol.

Quench: Quench with saturated

, extract with DCM, and concentrate.

Dehydration: Redissolve the crude alcohol in Toluene (5 mL). Add p-TsOH (0.1 mmol).

Reflux: Heat to reflux (110°C) with a Dean-Stark trap (optional) or molecular sieves for 2

hours.
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Isolation: Cool, wash with

, dry, and concentrate.

Expected Yield: 75–85% (over 2 steps).

Optimization & Troubleshooting Data
The following table summarizes optimization studies for the critical cyclization step (Protocol A).
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Entry
Catalyst
(10
mol%)

Ligand
(20
mol%)

Base (2
equiv)

Solvent
Temp
(°C)

Yield
(%)

Notes

1 CuI None DMSO 100 45

Slow

reaction;

significan

t

deiodinati

on.

2 CuI L-Proline DMSO 80 92

Optimal

condition

s. Green

&

efficient.

3 CuI
1,10-

Phen
DMF 100 88

Good,

but

harder

workup

(DMF

removal).

4 L-Proline DMSO 80 70

Cu(I) is

superior

to Cu(II)

here.

5
Pd(OAc)

2
Toluene 100 60

Pd-

catalyzed

route is

viable but

expensiv

e.

Troubleshooting Guide:

Problem: Low conversion in Protocol A.
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Solution: Ensure DMSO is anhydrous. Water poisons the Cu-catalyst. Increase

temperature to 100°C if steric bulk is present on the ring.

Problem: Formation of "dimeric" side products.

Solution: Dilute the reaction (0.1 M or lower) to favor intramolecular cyclization over

intermolecular coupling.

Problem: Incomplete dehydration in Protocol B.

Solution: Ensure the intermediate alcohol is fully dry before adding p-TsOH. Use a Dean-

Stark trap to remove water physically.

Strategic Note on Isomers
Researchers must distinguish 2-Hydroxy-2'-iodoacetophenone from its isomer, 2'-Hydroxy-2-

iodoacetophenone (Phenacyl iodide derivative).

Target of this Guide:

. (Cyclizes via C-O coupling).

Isomer:

. (Cyclizes via

displacement).

Note: If you possess the isomer (Phenacyl iodide), Protocol A is unnecessary. Simple

treatment with mild base (

in Acetone) will effect cyclization to benzofuran-3-one without a metal catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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